Cas no 35005-30-2 (Methyl 4-(2-methoxy-2-oxoethoxy)benzoate)

Methyl 4-(2-methoxy-2-oxoethoxy)benzoate structure
35005-30-2 structure
Product Name:Methyl 4-(2-methoxy-2-oxoethoxy)benzoate
CAS No:35005-30-2
MF:C11H12O5
MW:224.209983825684
MDL:MFCD03714432
CID:292598
PubChem ID:887006
Update Time:2025-04-19

Methyl 4-(2-methoxy-2-oxoethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(2-methoxy-2-oxoethoxy)-, methyl ester
    • methyl 4-(2-methoxy-2-oxoethoxy)benzoate
    • DTXSID90358320
    • 4-Methoxycarbonylmethoxy-benzoic acid, methyl ester
    • MLS000062957
    • SMR000071644
    • CS-0320279
    • CHEMBL1399324
    • HMS2361C12
    • LS-07633
    • MFCD03714432
    • 4-Methoxycarbonylmethoxy-benzoic Acid Methyl Ester
    • SCHEMBL4262664
    • AKOS003349332
    • 35005-30-2
    • methyl4-(2-methoxy-2-oxoethoxy)benzoate
    • Methyl 4-(2-methoxy-2-oxoethoxy)benzoate
    • MDL: MFCD03714432
    • Inchi: 1S/C11H12O5/c1-14-10(12)7-16-9-5-3-8(4-6-9)11(13)15-2/h3-6H,7H2,1-2H3
    • InChI Key: KNKLWCHCJYAQKD-UHFFFAOYSA-N
    • SMILES: O(CC(=O)OC)C1C=CC(C(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 224.06846
  • Monoisotopic Mass: 224.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83

Methyl 4-(2-methoxy-2-oxoethoxy)benzoate Pricemore >>

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